Cas no 2090530-57-5 (2,8-Dioxaspiro[4.5]decan-1-one, 4-amino-)

• Product Name: 2,8-Dioxaspiro[4.5]decan-1-one, 4-amino-
• CAS No: 2090530-57-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5254232
• Update Time: 2025-05-21

2,8-Dioxaspiro[4.5]decan-1-one, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 2,8-Dioxaspiro[4.5]decan-1-one, 4-amino-

• Inchi： 1S/C8H13NO3/c9-6-5-12-7(10)8(6)1-3-11-4-2-8/h6H,1-5,9H2
• InChI Key： UIRCTFJMNJRPIZ-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCOCC2)C(N)CO1

Additional information on 2,8-Dioxaspiro[4.5]decan-1-one, 4-amino-

Research Brief on 2,8-Dioxaspiro[4.5]decan-1-one, 4-amino- (CAS: 2090530-57-5): Recent Advances and Applications

The compound 2,8-Dioxaspiro[4.5]decan-1-one, 4-amino- (CAS: 2090530-57-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic scaffold is of particular interest due to its unique structural features, which make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and pharmacological properties of 2,8-Dioxaspiro[4.5]decan-1-one, 4-amino-. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields of the target compound. The study highlighted the compound's stability under physiological conditions and its ability to cross the blood-brain barrier, making it a viable candidate for CNS-targeted therapies.

In another recent development, a team from the University of Cambridge reported the use of 2090530-57-5 as a key intermediate in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The spirocyclic structure was found to enhance binding affinity to GABA-A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study, published in ACS Chemical Neuroscience, utilized molecular docking simulations and in vitro assays to validate these findings.

Further research has explored the compound's anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2,8-Dioxaspiro[4.5]decan-1-one, 4-amino- exhibited significant inhibition of pro-inflammatory cytokines in macrophage cells. The study identified specific structural modifications that enhanced this activity while maintaining low cytotoxicity, paving the way for the development of new anti-inflammatory drugs.

The pharmaceutical industry has also taken note of these developments. Several patent applications filed in 2023-2024 describe processes for the large-scale production of 2090530-57-5 and its derivatives, indicating growing commercial interest. These patents highlight improved purification methods and more efficient synthetic routes that could reduce production costs for potential drug candidates based on this scaffold.

Looking forward, researchers are particularly excited about the compound's potential in targeted drug delivery systems. Preliminary studies suggest that the spirocyclic structure can be functionalized to create pH-sensitive prodrugs, which could improve the specificity and reduce side effects of various therapeutic agents. Ongoing clinical trials are expected to provide more data on the safety and efficacy of compounds derived from 2,8-Dioxaspiro[4.5]decan-1-one, 4-amino- in the coming years.